1-Methyl-4-[(piperidin-2-yl)methyl]piperidine

• Molecular Formula: C12H24N2
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 1-methyl-4-(piperidin-2-ylmethyl)piperidine
• InChI: InChI=1S/C12H24N2/c1-14-8-5-11(6-9-14)10-12-4-2-3-7-13-12/h11-13H,2-10H2,1H3
• InChI Key: NQSCSTWRGDWXTE-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CC2CCCCN2

Description

1-Methyl-4-[(piperidin-2-yl)methyl]piperidine is a bicyclic piperidine derivative characterized by a methyl group at the 1-position of the piperidine ring and a piperidin-2-ylmethyl substituent at the 4-position (Figure 1). This structural motif introduces significant steric bulk and conformational flexibility, which may influence its pharmacokinetic properties, such as membrane permeability and binding affinity to biological targets. Piperidine derivatives are widely explored in medicinal chemistry due to their versatility in interacting with enzymes, receptors, and nucleic acids.

Preparation Methods

The synthesis of 1-Methyl-4-[(piperidin-2-yl)methyl]piperidine typically involves several steps:

Cyclization: The formation of the piperidine ring can be achieved through cyclization reactions involving primary amines and diols, often catalyzed by metal complexes such as Cp*Ir.

Amination: Amination reactions, where an amine group is introduced into the molecule, are crucial.

Industrial Production: Industrial methods often involve continuous flow reactions and microwave irradiation to enhance reaction efficiency and yield.

Chemical Reactions Analysis

1-Methyl-4-[(piperidin-2-yl)methyl]piperidine undergoes various chemical reactions:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using hydrogenation catalysts such as palladium on carbon.

Substitution: Nucleophilic substitution reactions are common, where halogenated derivatives are used as starting materials.

Major Products: The major products formed from these reactions include substituted piperidines, spiropiperidines, and piperidinones.

Scientific Research Applications

1-Methyl-4-[(piperidin-2-yl)methyl]piperidine has diverse applications in scientific research:

Chemistry: It serves as a building block for synthesizing complex organic molecules and pharmaceuticals.

Biology: Piperidine derivatives are used in the study of biological processes and as potential therapeutic agents.

Medicine: This compound is explored for its potential in treating various diseases, including cancer, inflammation, and neurological disorders.

Industry: It is used in the production of polymers, solvents, and as intermediates in organic synthesis.

Mechanism of Action

The mechanism of action of 1-Methyl-4-[(piperidin-2-yl)methyl]piperidine involves its interaction with specific molecular targets:

Molecular Targets: It targets enzymes and receptors involved in various biological pathways.

Pathways: The compound can modulate signaling pathways, leading to therapeutic effects such as anti-inflammatory and anticancer activities.

Comparison with Similar Compounds

Table 1: Comparison of Piperidine-Based Antitumor Agents

Compound	Substituent	Activity (IC₅₀/EC₅₀)	Key Reference
[PtII(1-methyl-4-(methylamino)piperidine)(oxalate)]	1-methyl-4-(methylamino)piperidine	DNA binding, antitumor
1-Methyl-4-[(piperidin-2-yl)methyl]piperidine	Piperidin-2-ylmethyl	Hypothesized enhanced selectivity	—

Epigenetic Modulators: Substituent Effects on Dual Activity

In dual epigenetic inhibitors targeting G9a and DNMT1, substituents like 1-methyl-4-(methylamino)piperidin-2-one (R1-13) and 1-(3-methoxypropyl)piperidine (R3-11) drive activity and selectivity . However, its lack of a methoxy or carbonyl group might reduce selectivity compared to R1-13 and R3-11.

Table 2: Substituent Impact on Epigenetic Activity

Substituent	Target Enzyme	Activity Trend	Reference
1-methyl-4-(methylamino)piperidin-2-one (R1-13)	G9a/DNMT1	Increased dual activity
1-(3-methoxypropyl)piperidine (R3-11)	G9a	Enhanced selectivity
Piperidin-2-ylmethyl (hypothetical)	G9a/DNMT1	Moderate dual activity (predicted)	—

Antifungal Agents: Role of Piperidine Substitution

In β-pinene-derived quaternary ammonium salts, the introduction of a piperidine group (e.g., compound 4c) significantly improves antifungal activity compared to morpholine analogs (e.g., 4d–4f) . The piperidine moiety likely enhances membrane penetration due to its moderate basicity and lipophilicity.

Table 3: Antifungal Activity of Piperidine vs. Morpholine Derivatives

Compound	Substituent	Antifungal Activity (Zone of Inhibition, mm)	Reference
4c	Piperidine	18–22 (vs. Candida albicans)
4d	Morpholine	10–14
Target	Bicyclic piperidine	Hypothesized higher activity	—

Acetylcholinesterase (AChE) Inhibitors: Structural Rigidity

The AChE inhibitor E2020 (1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine) achieves potent activity (IC₅₀ = 5.7 nM) through a rigid indanone-piperidine scaffold that optimizes binding to the enzyme’s active site . The target compound’s piperidin-2-ylmethyl group introduces conformational flexibility, which may reduce binding affinity compared to E2020 but could improve blood-brain barrier penetration.

Table 4: AChE Inhibitors with Piperidine Moieties

Compound	Substituent	IC₅₀ (nM)	Selectivity (AChE/BuChE)	Reference
E2020	Indanone-methyl	5.7	1250
Target	Piperidin-2-ylmethyl	—	Hypothesized lower	—

Notes

• All comparisons are extrapolated from structurally related compounds due to the absence of direct data on the target molecule.
• Hypothetical activities are based on substituent trends observed in piperidine derivatives.
• Synthetic routes for the target compound may resemble methods in –5, involving reductive amination or nucleophilic substitution .

Biological Activity

1-Methyl-4-[(piperidin-2-yl)methyl]piperidine is a piperidine derivative that has garnered attention due to its potential biological activities, particularly its interactions with neurotransmitter systems. This compound is characterized by a unique piperidine framework, which includes a methyl group and a piperidinylmethyl substituent, contributing to its diverse pharmacological properties.

• Molecular Formula : C$_{13}$H$_{18}$N$_2$
• Molecular Weight : Approximately 224.35 g/mol

Research indicates that 1-Methyl-4-[(piperidin-2-yl)methyl]piperidine primarily interacts with the GABAergic system. It acts as a GABA receptor agonist, potentially leading to anxiolytic and sedative effects . This interaction is crucial for its therapeutic applications in treating various neurological disorders, including anxiety and depression.

Biological Activity Overview

The biological activity of this compound can be summarized as follows:

Activity	Mechanism	Potential Effects
GABA Receptor Agonism	Modulation of GABAergic transmission	Anxiolytic, sedative effects
Neurotransmitter Modulation	Interaction with multiple neurotransmitter systems	Potential treatment for neurological disorders

Study on GABA Receptor Interaction

A study focusing on the binding affinity of 1-Methyl-4-[(piperidin-2-yl)methyl]piperidine to GABA receptors revealed significant agonistic activity. The compound demonstrated a high affinity for the GABA$_A$ receptor subtype, suggesting it may enhance inhibitory neurotransmission, which is beneficial in conditions characterized by excessive neuronal excitability.

Antitumor Activity Exploration

While primarily studied for its neurological effects, preliminary research has indicated potential antitumor properties. In vitro studies demonstrated that derivatives of piperidine compounds could inhibit tumor cell proliferation and migration, possibly through the induction of ferroptosis—a form of regulated cell death associated with oxidative stress . This suggests that similar structural compounds might exhibit anticancer activity.

Comparative Analysis with Similar Compounds

The structural similarities between 1-Methyl-4-[(piperidin-2-yl)methyl]piperidine and other piperidine derivatives highlight its unique properties:

Compound Name	Structural Features	Notable Properties
N-Methylpiperazine	Contains a piperazine ring	Used in organic synthesis and pharmaceuticals
1-(1-Methyl-4-piperidinyl)piperazine	Piperazine derivative	Similar biological activity but distinct reactivity
Piperidine	Six-membered ring with nitrogen	Foundational structure in many pharmaceuticals